Cas no 679800-30-7 (1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI))

1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI) structure
679800-30-7 structure
Product Name:1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)
CAS No:679800-30-7
MF:C5H7N3O
MW:125.128580331802
CID:1017217
PubChem ID:45078716
Update Time:2025-04-20

1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxaldehyde,5-amino-1-methyl-(9CI)
    • 679800-30-7
    • 5-amino-1-methyl-1H-imidazole-4-carbaldehyde
    • Inchi: 1S/C5H7N3O/c1-8-3-7-4(2-9)5(8)6/h2-3H,6H2,1H3
    • InChI Key: LQVQYPRIOIQMGC-UHFFFAOYSA-N
    • SMILES: O=CC1=C(N)N(C)C=N1

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 60.91000
  • LogP: 0.39600

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